Cas no 194350-09-9 (Carbamic acid,(4-amino-3-thienyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid,(4-amino-3-thienyl)-, ethyl ester (9CI)
• CAS No: 194350-09-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 116585
• Update Time: 2024-01-24

Carbamic acid,(4-amino-3-thienyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-amino-3-thienyl)-, ethyl ester (9CI)
• Carbamic acid, (4-amino-3-thienyl)-, ethyl ester (9CI)

• Inchi： 1S/C7H10N2O2S/c1-2-11-7(10)9-6-4-12-3-5(6)8/h3-4H,2,8H2,1H3,(H,9,10)
• InChI Key： PXHOFTRRJOVXHJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1C(N)=CSC=1

Computed Properties

• Exact Mass: 186.0464
• Monoisotopic Mass: 186.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6A^2

Experimental Properties

• PSA: 64.35